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Compound of Interest

Compound Name: Ropivacaine N-Oxide

CAS No.: 1391053-59-0

Cat. No.: B586041

Get Quote

Ropivacaine, a long-acting amide local anesthetic, is distinguished by its clinical efficacy and

improved safety profile, particularly its reduced cardiotoxicity compared to bupivacaine.[1][2] It

is marketed as the pure S-(-)-enantiomer.[3][4] The clearance of ropivacaine from the body is

heavily reliant on extensive hepatic metabolism, with only a small fraction of the parent drug

being excreted unchanged in the urine.[3][4] The primary metabolic pathways for ropivacaine

are well-characterized and involve cytochrome P450 (CYP) enzymes.[5][6][7] These major

routes are:

Aromatic hydroxylation: This process is predominantly mediated by CYP1A2, leading to the

formation of 3'-hydroxy-ropivacaine, a major metabolite.[1][5][7][8][9]

N-dealkylation: CYP3A4 is the primary enzyme responsible for the N-dealkylation of

ropivacaine, which results in the formation of 2',6'-pipecoloxylidide (PPX).[5][7][8]

While these pathways account for a significant portion of ropivacaine's metabolism, the

formation of other minor metabolites, including ropivacaine N-oxide, has been identified.[10]

[11] The enzymatic pathways leading to the formation of ropivacaine N-oxide are not as

extensively studied as the major metabolic routes. This guide provides an in-depth exploration

of the potential mechanisms for ropivacaine N-oxidation and presents a comprehensive in vitro

protocol to investigate this metabolic pathway.
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Potential Enzymatic Pathways for Ropivacaine N-
Oxidation
The conversion of a tertiary amine, such as the piperidine nitrogen in ropivacaine, to an N-

oxide is a common metabolic reaction for many xenobiotics. This reaction is primarily catalyzed

by two superfamilies of enzymes located in the endoplasmic reticulum of hepatocytes: the

Cytochrome P450s (CYPs) and the Flavin-containing Monooxygenases (FMOs).[12]

The Role of Cytochrome P450 Enzymes
Given that CYP1A2 and CYP3A4 are already known to metabolize ropivacaine, it is plausible

that these or other CYP isoforms could also be involved in its N-oxidation.[3][4][9][13] CYPs are

versatile enzymes capable of catalyzing a wide range of oxidative reactions, including the N-

oxidation of amines. The involvement of CYPs in this pathway would be consistent with the

overall metabolic profile of ropivacaine.

The Role of Flavin-Containing Monooxygenases (FMOs)
FMOs are a family of NADPH-dependent enzymes that specialize in the oxygenation of soft

nucleophiles, particularly nitrogen and sulfur atoms in xenobiotics.[12][14][15][16] The N-

oxidation of tertiary amines is a hallmark reaction of FMOs, especially FMO3, which is the most

abundant FMO isoform in the adult human liver.[17] A key characteristic of FMOs is that they

are generally not inducible by xenobiotics and are less susceptible to inhibition compared to

CYPs.[15] The N-oxidation of other structurally similar local anesthetics, such as bupivacaine

and lidocaine, has been shown to be catalyzed by FMOs in vitro.[18] This precedent strongly

suggests that FMOs could play a significant role in the N-oxidation of ropivacaine.

Investigating Ropivacaine N-Oxidation In Vitro: An
Experimental Protocol
To elucidate the enzymatic basis of ropivacaine N-oxide formation, a well-designed in vitro

study using human liver microsomes is essential. Human liver microsomes are a robust and

widely used model system as they contain a rich complement of both CYP and FMO enzymes.

[19][20]

Experimental Workflow
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Caption: Experimental workflow for the in vitro study of ropivacaine N-oxidation.
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Step-by-Step Methodology
1. Reagents and Materials:

Ropivacaine hydrochloride

Ropivacaine N-oxide (as an analytical standard)[10][11]

Pooled human liver microsomes (HLM)

Potassium phosphate buffer (0.1 M, pH 7.4)

NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate

dehydrogenase)

CYP inhibitors (e.g., fluvoxamine for CYP1A2, ketoconazole or troleandomycin for CYP3A4)

[13]

FMO inhibitors (e.g., methimazole)

LC-MS/MS grade acetonitrile, methanol, and formic acid

96-well plates or microcentrifuge tubes

Incubator/shaker (37°C)

2. Incubation Procedure:

Preparation: Thaw human liver microsomes on ice. Prepare working solutions of ropivacaine,

NADPH, and inhibitors in phosphate buffer.

Reaction Mixture: In a 96-well plate or microcentrifuge tubes, combine phosphate buffer, the

NADPH regenerating system, and human liver microsomes (final protein concentration

typically 0.2-0.5 mg/mL). For inhibition studies, add the specific inhibitor at this stage.

Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes with gentle shaking to

equilibrate the temperature.
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Initiation: Initiate the metabolic reaction by adding ropivacaine to the mixture. The final

concentration of ropivacaine should be varied to determine kinetic parameters (e.g., 1-100

µM).

Incubation: Incubate the reaction at 37°C with gentle agitation for a specified time (e.g., 0, 5,

15, 30, and 60 minutes) to ensure initial rate conditions are met.

Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile. This will

precipitate the microsomal proteins.

Sample Processing: Centrifuge the terminated reaction mixture (e.g., at 3000 rpm for 10

minutes) to pellet the precipitated protein. Transfer the supernatant to a new plate or vials for

LC-MS/MS analysis.

3. Control Experiments:

No NADPH: To confirm that the reaction is NADPH-dependent.

No Microsomes: To rule out non-enzymatic degradation of ropivacaine.

Heat-inactivated Microsomes: To confirm the enzymatic nature of the reaction.

4. Analytical Methodology:

LC-MS/MS Analysis: Develop a sensitive and specific liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the simultaneous quantification of ropivacaine and

ropivacaine N-oxide.[7][21]

Chromatography: Use a C18 reversed-phase column with a gradient elution of mobile

phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode. Monitor specific multiple reaction monitoring (MRM)

transitions for ropivacaine and ropivacaine N-oxide.

Data Analysis and Interpretation
Metabolic Pathway and Enzyme Contribution
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Caption: Proposed metabolic pathways of ropivacaine, including N-oxidation.

The results from the in vitro experiments will help to elucidate the role of different enzymes in

the formation of ropivacaine N-oxide. By comparing the rate of N-oxide formation in the

presence and absence of specific inhibitors, the relative contribution of CYP and FMO enzymes

can be determined. For example, a significant reduction in N-oxide formation in the presence of

methimazole would strongly suggest the involvement of FMOs.

Enzyme Kinetics
By measuring the rate of ropivacaine N-oxide formation at various ropivacaine concentrations,

key enzyme kinetic parameters can be determined by fitting the data to the Michaelis-Menten

equation.
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Parameter Description Example Value

Km (Michaelis Constant)

The substrate concentration at

which the reaction rate is half

of Vmax. It reflects the affinity

of the enzyme for the

substrate.

50 µM

Vmax (Maximum Velocity)

The maximum rate of the

reaction when the enzyme is

saturated with the substrate.

100 pmol/min/mg protein

CLint (Intrinsic Clearance)

The ratio of Vmax to Km,

representing the metabolic

efficiency of the enzyme at low

substrate concentrations.

2.0 µL/min/mg protein

This table presents hypothetical data for illustrative purposes.

Conclusion
While the major metabolic pathways of ropivacaine via CYP1A2 and CYP3A4 are well-

established, the formation of ropivacaine N-oxide represents a less explored but potentially

important metabolic route. Based on the chemical structure of ropivacaine and the known

functions of drug-metabolizing enzymes, both CYPs and FMOs, particularly FMO3, are strong

candidates for catalyzing this reaction. The detailed in vitro protocol presented in this guide

provides a robust framework for researchers to investigate and characterize the N-oxidation of

ropivacaine. A thorough understanding of all metabolic pathways is crucial for a complete

picture of a drug's disposition and for predicting potential drug-drug interactions and inter-

individual variability in patients.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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